Cas no 31777-46-5 (2,3-dihydrocinnolin-3-one)

• Product Name: 2,3-dihydrocinnolin-3-one
• CAS No: 31777-46-5
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD00963497
• CID: 53801
• PubChem ID: 234722
• Update Time: 2025-06-13

2,3-dihydrocinnolin-3-one Chemical and Physical Properties

Names and Identifiers

• Cinnolin-3(2H)-one
• 2H-CINNOLIN-3-ONE
• 3(2H)-Cinnolinone
• 2H-Cinnolin-3-on
• 3-cinnolinol
• cinnolin-3-ol
• 2,3-dihydrocinnolin-3-one
• NSC-35117
• O11709
• MFCD00963497
• EN300-105646
• hydroxy cinnoline
• 134434-32-5
• A875813
• AMY28651
• DTXSID00284040
• CS-0005498
• cinnolone
• AKOS016002842
• InChI=1/C8H6N2O/c11-8-5-6-3-1-2-4-7(6)9-10-8/h1-5H,(H,10,11
• CXUGAWWYKSOLEL-UHFFFAOYSA-N
• BS-42573
• SY143355
• 31777-46-5
• SCHEMBL241706
• NSC35117
• Cinnolinone
• cinnoline, 3-hydroxy-

• MDL： MFCD00963497
• Inchi： 1S/C8H6N2O/c11-8-5-6-3-1-2-4-7(6)9-10-8/h1-5H,(H,10,11)
• InChI Key： CXUGAWWYKSOLEL-UHFFFAOYSA-N
• SMILES： O=C1C=C2C=CC=CC2=NN1

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.31
• Melting Point: No data available
• Boiling Point: 205.4°C at 760 mmHg
• Flash Point: 78°C
• Refractive Index: 1.666
• PSA: 45.75000
• LogP: 0.92310
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2,3-dihydrocinnolin-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2,3-dihydrocinnolin-3-one

Recent Advances in the Study of 2,3-Dihydrocinnolin-3-one (CAS: 31777-46-5) in Chemical Biology and Pharmaceutical Research

The compound 2,3-dihydrocinnolin-3-one (CAS: 31777-46-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused benzene and pyridazine ring, has been explored for its role in modulating various biological targets, including kinases, proteases, and other enzymes involved in disease pathways. Recent studies have highlighted its versatility as a pharmacophore, enabling the development of novel inhibitors and probes for both academic and industrial applications.

One of the most notable advancements in the study of 2,3-dihydrocinnolin-3-one is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in cancer and inflammatory diseases. Researchers have synthesized a series of derivatives based on the 2,3-dihydrocinnolin-3-one core, demonstrating potent inhibitory activity against specific kinases such as JAK2 and CDK2. These findings, published in recent journals like the Journal of Medicinal Chemistry, underscore the compound's potential as a lead structure for the development of targeted therapies.

In addition to its kinase inhibitory properties, 2,3-dihydrocinnolin-3-one has also been investigated for its role in modulating protein-protein interactions (PPIs). PPIs are notoriously challenging targets for small-molecule intervention, but the rigid and planar structure of this compound has shown promise in disrupting key interactions involved in diseases such as Alzheimer's and Parkinson's. A 2023 study in ACS Chemical Biology reported the successful use of 2,3-dihydrocinnolin-3-one derivatives as selective disruptors of tau protein aggregation, a hallmark of neurodegenerative disorders.

The synthetic accessibility of 2,3-dihydrocinnolin-3-one further enhances its appeal as a scaffold for drug discovery. Recent methodologies, including transition-metal-catalyzed cyclizations and multicomponent reactions, have streamlined the production of diverse derivatives with improved pharmacokinetic properties. For instance, a team at the University of Cambridge developed a one-pot synthesis route that significantly reduces the number of steps required to generate functionalized 2,3-dihydrocinnolin-3-one analogs, as detailed in a 2022 Organic Letters publication.

Despite these promising developments, challenges remain in optimizing the selectivity and bioavailability of 2,3-dihydrocinnolin-3-one-based compounds. Computational modeling and structure-activity relationship (SAR) studies are being employed to address these issues, with recent efforts focusing on the incorporation of solubilizing groups and the exploration of novel substitution patterns. A preprint on bioRxiv highlights the use of machine learning algorithms to predict the binding affinities of new derivatives, potentially accelerating the discovery of clinically viable candidates.

In conclusion, 2,3-dihydrocinnolin-3-one (CAS: 31777-46-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition to the modulation of protein-protein interactions, supported by advances in synthetic chemistry and computational design. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics for a range of diseases.